Cas no 2368871-31-0 (2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde)

2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde is a versatile organic intermediate used in pharmaceutical and fine chemical synthesis. Its structure, featuring a chloro-substituted phenyl ring and a dimethylamino-propionaldehyde moiety, makes it valuable for constructing complex molecules, particularly in the development of active pharmaceutical ingredients (APIs). The compound exhibits high reactivity in condensation and nucleophilic addition reactions, facilitating efficient derivatization. Its well-defined purity and stability under controlled conditions ensure consistent performance in synthetic applications. The presence of both electron-withdrawing (chloro) and electron-donating (dimethylamino) groups enhances its utility in asymmetric synthesis and catalytic processes, offering chemists a reliable building block for targeted molecular design.

2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde structure

2368871-31-0 structure

Product Name:2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde

CAS No:2368871-31-0

MF:C₁₁H₁₄ClNO

MW:211.687962055206

MDL:MFCD31714300

CID:5194563

Update Time:2026-03-05

2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde Chemical and Physical Properties

Names and Identifiers

- Benzeneacetaldehyde, 4-chloro-α-[(dimethylamino)methyl]-
- 2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde
- 2-(4-chlorophenyl)-3-(dimethylamino)propanal
- MDL： MFCD31714300
- Inchi： 1S/C11H14ClNO/c1-13(2)7-10(8-14)9-3-5-11(12)6-4-9/h3-6,8,10H,7H2,1-2H3
- InChI Key： WVMIJZUZHWYOGP-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(C=O)CN(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 176
XLogP3: 2
Topological Polar Surface Area: 20.3

2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB532804-1 g	2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde	2368871-31-0		1g	€651.60	2023-03-19
Key Organics Ltd	AS-6524-1MG	2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde	2368871-31-0	>95%	1mg	£37.00	2025-02-09
Key Organics Ltd	AS-6524-5MG	2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde	2368871-31-0	>95%	5mg	£46.00	2025-02-09
Key Organics Ltd	AS-6524-10MG	2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde	2368871-31-0	>95%	10mg	£63.00	2025-02-09
Key Organics Ltd	AS-6524-1G	2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde	2368871-31-0	>95%	1g	£443.00	2025-02-09
abcr	AB532804-1g	2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde; .	2368871-31-0		1g	€651.60	2024-08-02
abcr	AB532804-5g	2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde; .	2368871-31-0		5g	€1846.50	2024-08-02

2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde Related Literature

1. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
2. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
3. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
4. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
5. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088

Additional information on 2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde

2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde: A Comprehensive Overview

The compound with CAS No. 2368871-31-0, commonly referred to as 2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug design, material science, and biochemistry, making it a subject of interest for researchers worldwide.

Chemical Structure and Properties

The molecular structure of 2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde consists of a propionaldehyde backbone with a 4-chlorophenyl group attached at the second carbon and a dimethylamino group at the third carbon. This arrangement imparts the molecule with both aldehyde reactivity and amine functionality, making it versatile for various chemical reactions. The presence of the chlorophenyl group introduces electronic effects that influence the molecule's reactivity and stability. Recent computational studies have demonstrated that this compound exhibits unique electronic properties, which could be exploited in advanced materials.

Synthesis and Characterization

The synthesis of 2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde typically involves multi-step organic reactions, including nucleophilic substitution and aldehyde formation. Researchers have optimized synthetic routes to enhance yield and purity, leveraging modern catalytic techniques. Characterization methods such as NMR spectroscopy, IR spectroscopy, and mass spectrometry have been employed to confirm the molecular structure. Recent advancements in analytical techniques have provided deeper insights into the stereochemical properties of this compound.

Applications in Drug Design

2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde has shown promise in drug design due to its ability to act as a bioisostere in medicinal chemistry. Its structural features allow for interactions with various biological targets, including enzymes and receptors. Recent studies have explored its potential as a lead compound for developing treatments against neurodegenerative diseases and cancer. The dimethylamino group contributes to lipophilicity, enhancing drug delivery across biological barriers.

Environmental Impact and Safety

Evaluating the environmental impact of 2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde is crucial for its sustainable use. Research indicates that this compound undergoes biodegradation under specific conditions, reducing its persistence in the environment. Safety assessments have shown that it exhibits low toxicity when handled appropriately, aligning with regulatory standards for chemical safety.

Future Prospects

The future of CAS No. 2368871-31-0, or 2-(4-Chloro-phenyl)-3-dimethylamino-propionaldehyde, looks promising as ongoing research continues to uncover its potential applications. Collaborative efforts between academia and industry are expected to drive innovation in its synthesis, characterization, and application. As technology advances, this compound may find new roles in emerging fields such as green chemistry and nanotechnology.